BENGHE Foundational & Exploratory

Check Availability & Pricing

"Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate™
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 8-(2-ethoxyphenyl)-8-
Compound Name:
oxooctanoate

cat. No.: B1325958

Technical Guide: Ethyl 8-(2-ethoxyphenyl)-8-
oxooctanoate

Disclaimer: The following document is a technical guide on the chemical properties of Ethyl 8-
(2-ethoxyphenyl)-8-oxooctanoate. It is important to note that this compound is not widely
documented in publicly available scientific literature. As such, much of the information
presented, including chemical properties and potential synthetic routes, is based on
computational predictions and data from structurally analogous compounds. This guide is
intended for informational purposes for researchers, scientists, and drug development
professionals and should be supplemented with experimental verification.

Chemical Properties and Identifiers

Quantitative data for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate is scarce. The following table
summarizes the basic molecular properties and includes data for a structurally similar isomer,
Ethyl 8-(4-ethoxyphenyl)-8-oxooctanoate, for comparison.
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Value (for Ethyl 8-(2-

Value (for Ethyl 8-(4-

Property ethoxyphenyl)-8- ethoxyphenyl)-8-
oxooctanoate) oxooctanoate)[1]
Molecular Formula C18H2604 C18H2604

Molecular Weight 322.4 g/mol (Calculated) 306.402 g/mol
ethyl 8-(2-ethoxyphenyl)-8- ethyl 8-(4-ethoxyphenyl)-8-
IUPAC Name yl 8-( yphenyl) yl 8-( yphenyl)
oxooctanoate oxooctanoate
CAS Number Not available 898757-57-8
) CCOC(=0)Cccceecec(=0)c1 ]
Canonical SMILES Not available
=CC=CC=C10cCC
) OXYMWRDETLOQGI-
InChl Key Not available
UHFFFAOYSA-N
Purity Not available 97.0%

Experimental Protocols

Due to the limited availability of data, no established experimental protocols for the synthesis or

analysis of Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate were found in the public domain.

Researchers interested in this compound would need to develop and validate their own

methodologies. A potential synthetic approach is outlined in the following section.

Proposed Synthesis Workflow

A plausible synthetic route for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate could involve a

Friedel-Crafts acylation reaction. This common method is used to attach an acyl group to an

aromatic ring. In this proposed workflow, the reaction would occur between 2-ethoxybenzene

(phenetole) and a suitable acylating agent derived from suberic acid.

The diagram below illustrates a potential two-step synthesis process. The first step involves the

conversion of the terminal carboxylic acid of ethyl suberate to an acyl chloride. The second

step is the Friedel-Crafts acylation of phenetole with the generated acyl chloride.
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Step 2: Friedel-Crafts Acylation

AlCls (Lewis Acid)
Phenetole (2-Ethoxybenzene) Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate

Step 1: Acyl Chloride Formation Reaction

Reaction
Ethyl Suberate Ethyl 7-(chloroformyl)heptanoate

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate.

Signaling Pathways and Biological Activity

There is currently no information available regarding the biological activity or its involvement in
any signaling pathways for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate. Research into
structurally related molecules may provide insights into potential areas of investigation. For
instance, various substituted oxooctanoate derivatives have been explored in the context of
drug discovery, but specific data for this compound is absent.

Safety and Handling

Specific safety and handling information for Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate is not
available. As a standard laboratory practice for a novel or uncharacterized chemical, it should
be handled with care. Appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated
area or a fume hood. For guidance on handling similar chemical structures, one could refer to
the safety data sheets (SDS) of related compounds like Ethyl 8-bromooctanoate, which
recommend avoiding contact with skin and eyes and using in a well-ventilated place[2].
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Conclusion

Ethyl 8-(2-ethoxyphenyl)-8-oxooctanoate represents a chemical entity with limited
characterization in the public domain. This guide provides a foundational overview based on
theoretical chemical principles and data from analogous compounds. Further experimental
research is necessary to fully elucidate its chemical properties, reactivity, biological activity, and
safety profile. The proposed synthetic workflow offers a starting point for researchers aiming to
synthesize and study this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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